3-Bromo-4-phenoxybenzene-1-sulfonyl chloride
Overview
Description
3-Bromo-4-phenoxybenzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 1284960-73-1 . It has a molecular weight of 347.62 .
Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-4-phenoxybenzenesulfonyl chloride . The InChI code is 1S/C12H8BrClO3S/c13-11-8-10 (18 (14,15)16)6-7-12 (11)17-9-4-2-1-3-5-9/h1-8H .Scientific Research Applications
Pathways of Formation and Metabolic Insights
- Research on bromobenzene metabolism, which is closely related to bromophenol formation pathways, suggests significant insights into the metabolic transformations of aromatic compounds. Bromophenols are metabolites of bromobenzene, and their formation involves sulfur-series pathways and enterohepatic circulation, indicating a potential area of study for the metabolism and environmental impact of brominated aromatic compounds (Lertratanangkoon, Horning, & Horning, 1993).
Marine Natural Products and Radical-Scavenging Activity
- Highly brominated mono- and bis-phenols from marine red algae have shown radical-scavenging activity, suggesting potential applications in developing antioxidant agents. These compounds, including various bromophenols, demonstrate potent activity, highlighting the significance of brominated compounds in medicinal chemistry and natural product research (Duan, Li, & Wang, 2007).
Synthetic Applications and Polymer Research
- Sulfone-containing polyesters derived from sulfonyl dibenzoyl chloride, closely related to the sulfone group in 3-Bromo-4-phenoxybenzene-1-sulfonyl chloride, have been investigated for their inherent viscosities and thermal properties. This research provides valuable insights into the development of high-performance materials with specific properties tailored through the incorporation of sulfone and bromophenyl groups (Liaw & Chen, 1996).
Novel Reagents and Synthetic Methodologies
- The development of new fluorosulfonylation reagents for the regioselective synthesis of sulfonylfluoro isoxazoles showcases the versatility of bromine and sulfonyl-containing compounds in synthetic organic chemistry. These methodologies offer pathways for constructing complex molecules, indicating the potential utility of 3-Bromo-4-phenoxybenzene-1-sulfonyl chloride in advanced synthesis strategies (Leng & Qin, 2018).
properties
IUPAC Name |
3-bromo-4-phenoxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrClO3S/c13-11-8-10(18(14,15)16)6-7-12(11)17-9-4-2-1-3-5-9/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XURBYIXGZMOEFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=C(C=C2)S(=O)(=O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-phenoxybenzene-1-sulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(Propan-2-yloxy)cyclohexyl]methanamine](/img/structure/B1527252.png)
![{1-[(5-Bromothiophen-2-yl)methyl]piperidin-3-yl}methanol](/img/structure/B1527256.png)
![6-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine](/img/structure/B1527258.png)
![1-[3-(Aminomethyl)pyrrolidin-1-yl]-2-phenylethan-1-one](/img/structure/B1527263.png)
![2-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]ethan-1-amine](/img/structure/B1527266.png)
![2-{[2-(Dimethylamino)-2-methylpropyl]amino}cyclopentan-1-ol](/img/structure/B1527270.png)
